Ethyl 2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanoate

• Molecular Formula: C10H16N2O2
• Molecular Weight: 196.25 g/mol
• IUPAC Name: ethyl 2-methyl-2-(1-methylimidazol-4-yl)propanoate
• InChI: InChI=1S/C10H16N2O2/c1-5-14-9(13)10(2,3)8-6-12(4)7-11-8/h6-7H,5H2,1-4H3
• InChI Key: LBANYRMGLHAJGW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)C1=CN(C=N1)C

Description

Ethyl 2-methyl-2-(1-methyl-1H-imidazol-4-yl)propanoate is a useful research compound. Its molecular formula is C10H16N2O2 and its molecular weight is 196.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1.82 g of 2-(1H-imidazol-4-yl)-2-methyl-propionic acid ethyl ester [CAS 21149-99-5] in 20 ml of dry N,N-dimethylformamide is treated with 0.480 g sodium hydride (60% dispersion). The mixture is stirred for 30 minutes at 60° C. 0.81 ml of methyl iodide are added and the mixture stirred for 4 hours at 60° C. The reaction mixture is poured onto saturated aqueous sodium hydrogencarbonate solution and extracted with tert-butyl methyl ether (3×). The combined extracts are washed with brine, dried over sodium sulphate and concentrated by evaporation. Flash chromatography (SiO2 60F) of the residue provides the title compound which is identified on the basis of its Rf-value.